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Compound of Interest

Compound Name: Acetyl nitrate

Cat. No.: B3343971

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
controlled laboratory or industrial setting. Acetyl nitrate is a dangerously explosive and
corrosive compound that should only be handled by experienced personnel with a thorough
understanding of its properties. Always consult the most current Safety Data Sheet (SDS) and
relevant institutional and regulatory protocols before handling this substance.

Introduction

Acetyl nitrate (CH3sC(O)ONO:3) is a mixed anhydride of nitric acid and acetic acid, presenting
as a colorless, fuming, and hygroscopic liquid.[1][2] It is a powerful nitrating agent used in
organic synthesis, particularly for introducing a single nitro group onto an aromatic ring.[1][3]
However, its utility is overshadowed by its extreme instability and hazardous nature. Acetyl
nitrate is highly explosive and sensitive to heat, shock, and contaminants.[1][4] Explosions
have been reported upon sudden heating above 60°C, contact with mercuric oxide, or even
contact with ground glass surfaces.[1] Due to these dangers, it is often generated in situ for
immediate use to avoid the hazards of isolation and storage.[2][3] This guide provides a
comprehensive overview of the essential safety and handling precautions required when
working with acetyl nitrate.

Hazard Identification and Properties
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Acetyl nitrate is a highly reactive and hazardous substance. Its primary dangers stem from its
explosive nature and corrosivity.

o Explosive: The compound is prone to violent, unpredictable explosions.[1] This can be
initiated by heat, shock, or contact with certain materials.[1][4] It should not be stored and is
best used immediately after preparation (in statu nascendi).[1]

o Corrosive and Irritant: As a fuming liquid, it is highly corrosive and irritating to the skin, eyes,
and respiratory tract.[1][5] Contact can cause severe burns and permanent eye damage.[5]

o Reactivity: It reacts violently with water, hydrolyzing to form acetic acid and nitric acid.[2][3] It
is incompatible with numerous substances, including reducing agents, organic materials, and
powdered metals.[6]

o Thermal Instability: The compound decomposes upon heating, releasing toxic nitrogen
oxides and acetic acid.[3]

Personal Protective Equipment (PPE)

A stringent personal protective equipment regimen is mandatory when handling acetyl nitrate.
All PPE must be inspected prior to use to ensure its integrity.[7][8]
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Area of Protection

Required Equipment

Specifications and Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields and a full-

face shield.

Conforms to EN 166 (EU) or
NIOSH (US) standards to
protect against splashes and
fumes.[7][8]

Skin Protection

Fire/flame resistant and
impervious clothing (e.g., lab

coat, apron).

Protects against chemical

splashes and potential fires.[7]

[°]

Hand Protection

Chemical impermeable gloves
(consult manufacturer for

compatibility).

Must be inspected before use.
Use proper glove removal
technique to avoid skin
contact.[6][7][8]

Respiratory Protection

Full-face respirator with

appropriate cartridges.

To be used if exposure limits
are exceeded or if symptoms

of irritation occur.[6][7]

Fire Fighting

Self-contained breathing
apparatus (SCBA).

Essential for fire-fighting
scenarios to protect against

toxic decomposition products.

[5]17]

Safe Handling and Storage Protocols
Handling Procedures

Handling should occur only within a well-ventilated laboratory fume hood.[7] Emergency

eyewash stations and safety showers must be immediately accessible.[5][10]

» Ventilation: Always handle acetyl nitrate in a chemical fume hood with adequate ventilation

to control exposure to vapors.[6][7]

« Ignition Sources: Remove all sources of ignition, including open flames, sparks, and hot

surfaces. Use non-sparking tools and explosion-proof equipment.[3][7]
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» Contamination Avoidance: Avoid contact with skin, eyes, and clothing.[7] Prevent the
formation of dust and aerosols.[8]

» Electrostatic Discharge: Implement measures to prevent fire caused by electrostatic
discharge.[7]

 In Situ Generation: Whenever possible, generate and use acetyl nitrate in situ by reacting
acetic anhydride with nitric acid at controlled low temperatures (0-5°C) to circumvent the
hazards of isolation.[3][4]

Storage Conditions

Due to its extreme instability, long-term storage of acetyl nitrate is strongly discouraged. If
temporary storage is unavoidable, it must be done with extreme caution.

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] The
storage area should be segregated from incompatible materials.[6]

e Incompatible Materials: Do not store with oxidizing agents, ammonium nitrate, combustible
materials, organic substances, acids, or heat sources.[5][11][12]

o Duration: It is recommended to use acetyl nitrate immediately after its preparation to avoid
the risk of explosion.[1]

Emergency and First Aid Procedures

Immediate and appropriate response to any incident involving acetyl nitrate is critical.

Spill and Leak Response

» Evacuation: Evacuate all personnel to a safe, upwind area.[7]
 |solate and Ventilate: Isolate the spill area and ensure adequate ventilation.[6][7]
» Control Ignition Sources: Remove all potential sources of ignition immediately.[7]

o Containment: For liquid spills, use a non-combustible absorbent material like sand or
vermiculite for containment. Do not use organic materials like sawdust.[5][13] Place the
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absorbed material in a suitable, closed container for disposal.[7]

o Environmental Protection: Prevent the spill from entering drains or waterways.[7]

Fire Fighting Measures

o Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5][7] Do
not use water directly on the material as it reacts violently.[14]

» Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and
full protective clothing.[5][7] If possible, move containers away from the fire or keep them
cool with a water spray.[10]

First Aid Measures
Exposure Route First Aid Protocol

Move the victim to fresh air immediately. If
breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[6]L7]

Immediately remove all contaminated clothing.
Skin Contact Wash the affected skin area with soap and

plenty of water. Consult a doctor.[7]

Rinse eyes cautiously with pure water for at

least 15 minutes, removing contact lenses if
Eye Contact i ) i ) i

possible. Seek immediate medical attention.[7]

[10]

Rinse the mouth thoroughly with water. Do not
) induce vomiting. Never give anything by mouth
Ingestion ) i
to an unconscious person. Call a Poison Control

Center or doctor immediately.[5][7]

Visualization of Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of acetyl nitrate,
from initial assessment to emergency response.

Preparation & Assessment

Review SOP & SDS

Risk Assessment

Hazard Identification
(Explosive, Corrosive)

Select Appropriate PPE

Handling Protocol

Work in Fume Hood

Ground Equipment
(Non-Sparking Tools)
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Caption: Logical workflow for acetyl nitrate safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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